Cas no 144603-05-4 (2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)-)

144603-05-4 structure
Product name:2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)-
2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)-
- 3-benzyl-1-ethyl-4-oxoquinolin-2-olate
- DTXSID90680092
- 3-Benzyl-1-ethyl-4-oxo-1,4-dihydroquinolin-2-olate
- 144603-05-4
-
- Inchi: InChI=1S/C18H17NO2/c1-2-19-16-11-7-6-10-14(16)17(20)15(18(19)21)12-13-8-4-3-5-9-13/h3-11,20H,2,12H2,1H3
- InChI Key: ZEQHGHSCUUMRBK-UHFFFAOYSA-N
- SMILES: C(N1C2C(=CC=CC=2)C(O)=C(CC2C=CC=CC=2)C1=O)C
Computed Properties
- Exact Mass: 279.12601
- Monoisotopic Mass: 278.118103753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 40.54
2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)- Related Literature
-
1. Book reviews
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
144603-05-4 (2(1H)-Quinolinone,1-ethyl-4-hydroxy-3-(phenylmethyl)-) Related Products
- 1795298-25-7(3-cyano-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]benzamide)
- 2402838-39-3(Tert-butyl 4-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate)
- 954644-88-3(2-(4-chlorobenzamido)-N-(3-acetamidophenyl)-1,3-thiazole-4-carboxamide)
- 50820-65-0(Methyl 1H-indole-6-carboxylate)
- 1851682-31-9(2-Methoxy-4-methyl-3-(propan-2-yl)pentan-1-amine)
- 2137146-62-2(4-(1R)-1-{(benzyloxy)carbonylamino}-2-carboxyethylbenzoic acid)
- 1804038-12-7(3-Amino-4-fluorophenylpropanal)
- 1341941-18-1(3-methyl-2-(2-methylpropyl)piperidine)
- 895653-57-3(2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide)
- 7075-78-7(1',3'-dihydrospirocyclopentane-1,2'-indole)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
